molecular formula C9H14N2O2 B8618473 N-(But-3-ynyl)morpholine-4-carboxamide

N-(But-3-ynyl)morpholine-4-carboxamide

Cat. No.: B8618473
M. Wt: 182.22 g/mol
InChI Key: NKGMGDPKNBXXGO-UHFFFAOYSA-N
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Description

N-(But-3-ynyl)morpholine-4-carboxamide is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14N2O2

Molecular Weight

182.22 g/mol

IUPAC Name

N-but-3-ynylmorpholine-4-carboxamide

InChI

InChI=1S/C9H14N2O2/c1-2-3-4-10-9(12)11-5-7-13-8-6-11/h1H,3-8H2,(H,10,12)

InChI Key

NKGMGDPKNBXXGO-UHFFFAOYSA-N

Canonical SMILES

C#CCCNC(=O)N1CCOCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of but-3-yn-1-amine hydrochloride (200 mg, 1.89 mmol) and triethylamine (425 μL, 3.78 mmol) in DCM (60 mL) was added morpholine-4-carbonyl chloride (218 μL, 1.89 mmol). The reaction was stirred at RT overnight and then washed with aq hydrochloric acid (2 M, 2×20 mL), saturated aq sodium bicarbonate (2×20 mL), dried, filtered and evaporated in vacuo. The residue was purified by flash column chromatography, eluting with 0-100% ethyl acetate in heptane, to afford the title compound (13) (164 mg, 48%) as a white solid. 1H NMR (500 MHz, DMSO-d6) δ: 2.28 (2H, td), 2.82 (1H, t), 3.09-3.18 (2H, m), 3.20-3.27 (4H, m), 3.48-3.57 (4H, m), 6.74 (1H, t).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
425 μL
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
218 μL
Type
reactant
Reaction Step Two

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